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Compound of Interest

Compound Name:
1-(Benzyloxy)-2-bromo-4-

methylbenzene

Cat. No.: B1278118 Get Quote

CAS Number: 2830-53-7

An In-depth Technical Guide for Researchers,
Scientists, and Drug Development Professionals
This guide provides a comprehensive overview of 1-(Benzyloxy)-2-bromo-4-methylbenzene,

a key intermediate in organic synthesis, particularly in the development of complex molecules

for pharmaceutical and materials science applications. This document outlines its chemical and

physical properties, detailed experimental protocols for its synthesis and subsequent reactions,

and its role as a versatile building block in modern synthetic chemistry.

Chemical and Physical Properties
1-(Benzyloxy)-2-bromo-4-methylbenzene is a solid at room temperature, with a purity

typically ranging from 96-98% as supplied by commercial vendors.[1] While specific

experimental data for its melting and boiling points are not readily available in published

literature, estimations can be made based on structurally similar compounds.

Table 1: Physicochemical Properties
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Property Value Source

CAS Number 2830-53-7 [2]

Molecular Formula C₁₄H₁₃BrO [2]

Molecular Weight 277.16 g/mol [2]

Physical Form Solid [1]

Purity 96-98% [1]

Storage
Sealed in dry, room

temperature or 2-8°C
[1]

Table 2: Computed Properties

Property Value Source

XLogP3 4.4 [2]

Exact Mass 276.01498 Da [2]

Experimental Protocols
Synthesis of 1-(Benzyloxy)-2-bromo-4-methylbenzene
A detailed experimental protocol for the synthesis of 1-(Benzyloxy)-2-bromo-4-
methylbenzene is not widely published. However, a plausible and efficient route is the

Williamson ether synthesis, a reliable method for forming ethers from an alkoxide and an alkyl

halide.

Reaction Scheme: Williamson Ether Synthesis
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ReactantsReagents

Product

2-Bromo-4-methylphenol

1-(Benzyloxy)-2-bromo-4-methylbenzene

Benzyl bromide

K₂CO₃ or NaH

DMF or Acetone
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Combine Reactants:
1-(Benzyloxy)-2-bromo-4-methylbenzene,

Boronic Acid, Pd Catalyst, Base

Add Toluene/Water Solvent System

Degas with Argon

Heat to 90-100°C

Monitor by TLC/GC-MS

Cool to Room Temperature

Work-up:
Extraction and Washing

Purification:
Column Chromatography

Characterize Pure Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-(Benzyloxy)-2-bromo-4-methylbenzene | 2830-53-7 [sigmaaldrich.com]

2. 1-(Benzyloxy)-2-bromo-4-methylbenzene | C14H13BrO | CID 10731213 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide: 1-(Benzyloxy)-2-bromo-4-
methylbenzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1278118#1-benzyloxy-2-bromo-4-methylbenzene-
cas-number]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1278118?utm_src=pdf-body-img
https://www.benchchem.com/product/b1278118?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/product/leyanshanghaihaohongscientificcoltd/leyh9acff056
https://pubchem.ncbi.nlm.nih.gov/compound/1-_Benzyloxy_-2-bromo-4-methylbenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1-_Benzyloxy_-2-bromo-4-methylbenzene
https://www.benchchem.com/product/b1278118#1-benzyloxy-2-bromo-4-methylbenzene-cas-number
https://www.benchchem.com/product/b1278118#1-benzyloxy-2-bromo-4-methylbenzene-cas-number
https://www.benchchem.com/product/b1278118#1-benzyloxy-2-bromo-4-methylbenzene-cas-number
https://www.benchchem.com/product/b1278118#1-benzyloxy-2-bromo-4-methylbenzene-cas-number
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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